ethyl N-[(7-oxo-2,3-dihydro-7H-[1,3]oxazolo[3,2-a]pyrimidin-6-yl)carbonyl]carbamate

• IUPAC Name: ethyl N-(7-oxo-2,3-dihydro-[1,3]oxazolo[3,2-a]pyrimidine-6-carbonyl)carbamate
• InChI: InChI=1S/C10H11N3O5/c1-2-17-10(16)12-8(15)6-5-13-3-4-18-9(13)11-7(6)14/h5H,2-4H2,1H3,(H,12,15,16)
• InChI Key: IRAPMJAJVPUXKW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(=O)C1=CN2CCOC2=NC1=O
• Molecular Formula: C10H11N3O5
• Molecular Weight: 253.21 g/mol

Description

This compound is a derivative of oxazolo[3,2-a]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an oxazolo[3,2-a]pyrimidine ring, which is a fused ring system containing a five-membered ring with two nitrogen atoms and a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the oxazolo[3,2-a]pyrimidine ring and the carbamate group. These groups could potentially undergo a variety of chemical reactions, including nucleophilic substitution, elimination, and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the oxazolo[3,2-a]pyrimidine ring and the carbamate group. For example, the compound is likely to be polar due to the presence of these groups, which could influence its solubility in various solvents.

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl N-[(7-oxo-2,3-dihydro-7H-[1,3]oxazolo[3,2-a]pyrimidin-6-yl)carbonyl]carbamate is involved in various synthesis and cyclization reactions. It has been utilized in the preparation of compounds like ethyl 2,4-dioxo-4-(4-oxo-1-phenyl-1,4-dihydo-5H-pyrazolo[3,4-d]pyrimidin-5-yl)butanoate and its acid hydrazide derivatives. These compounds show a potent effect on increasing the reactivity of cellobiase, an enzyme involved in cellulose breakdown (Abd & Awas, 2008).

Biological Activity and Applications

This compound and its derivatives have been tested for biological activity against various microorganisms. Some synthesized derivatives demonstrated excellent biocidal properties against Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi (Youssef et al., 2011).

Structural Investigations

Structural modification and investigation of these compounds have been a significant area of research. For instance, the cyclization of ethyl 2-ethoxymethylidene-3-oxo-3-polyfluoroalkylpropionates with 3-amino-1H-[1,2,4]triazole forms ethyl 7-polyfluoroalkyl-7-hydroxy-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylates, demonstrating ring-chain isomerization in solution (Pryadeina et al., 2008).

Pharmacological Evaluations

The reaction of 5-substituted 2-amino-2-oxazolines with unsaturated carboxylic esters, including derivatives of ethyl N-[(7-oxo-2,3-dihydro-7H-[1,3]oxazolo[3,2-a]pyrimidin-6-yl)carbonyl]carbamate, resulted in compounds that were evaluated for anti-arrhythmic and hypocholesterolemic activities. These evaluations provide insights into potential pharmacological applications (Forfar et al., 1991).

Future Directions

The study of heterocyclic compounds is a vibrant field of research due to their prevalence in biologically active compounds. Future research could potentially explore the synthesis of new derivatives of this compound and evaluate their biological activity.